Cas no 1515847-56-9 (1-1-(pyridin-4-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(pyridin-4-yl)cyclopropylethan-1-ol
• CAS No: 1515847-56-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6192735
• PubChem ID: 83682294
• Update Time: 2025-06-10

1-1-(pyridin-4-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(pyridin-4-yl)cyclopropylethan-1-ol
• EN300-1834897
• SCHEMBL20558236
• 1515847-56-9
• 1-[1-(pyridin-4-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C10H13NO/c1-8(12)10(4-5-10)9-2-6-11-7-3-9/h2-3,6-8,12H,4-5H2,1H3
• InChI Key： GSQYUBWOWXETBM-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-1-(pyridin-4-yl)cyclopropylethan-1-ol

Chemical Profile of 1-1-(pyridin-4-yl)cyclopropylethan-1-ol (CAS No. 1515847-56-9)

1-1-(pyridin-4-yl)cyclopropylethan-1-ol, identified by its unique Chemical Abstracts Service (CAS) number 1515847-56-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropyl group attached to an ethanol moiety with a pyridine substituent at the 4-position, exhibits a structural framework that has garnered attention for its potential biological activity and synthetic utility.

The structural composition of 1-1-(pyridin-4-yl)cyclopropylethan-1-ol combines elements that are frequently explored in drug discovery programs. The cyclopropyl ring, known for its strained three-membered structure, often contributes to the binding affinity and metabolic stability of bioactive molecules. Meanwhile, the pyridine ring serves as a common pharmacophore, frequently found in therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of an alcohol functional group further enhances the molecule's versatility, allowing for further derivatization and modification.

In recent years, there has been growing interest in the development of novel compounds that incorporate both cyclopropyl and pyridine moieties. These structural features have been associated with various pharmacological effects, making them valuable candidates for further investigation. For instance, studies have shown that molecules containing cyclopropyl groups can exhibit anti-inflammatory, analgesic, and antimicrobial properties, while pyridine-based compounds are widely recognized for their role in central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases.

The synthesis of 1-1-(pyridin-4-yl)cyclopropylethan-1-ol represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular architectures with high precision. The synthesis typically involves multi-step reactions, including nucleophilic substitution, condensation reactions, and cyclization processes. Advanced synthetic methodologies have enabled researchers to optimize yield and purity, ensuring that the final product is suitable for detailed biological evaluation.

One of the most compelling aspects of 1-1-(pyridin-4-yl)cyclopropylethan-1-ol is its potential as a lead compound in drug discovery. Its unique structural features suggest that it may interact with biological targets in ways that differ from conventional therapeutic agents. This has prompted researchers to explore its pharmacological profile through in vitro and in vivo studies. Preliminary findings indicate that this compound may possess properties relevant to the treatment of neurological disorders, cancer, and other chronic diseases.

The pyridine moiety in 1-1-(pyridin-4-yl)cyclopropylethan-1-ol is particularly noteworthy due to its extensive history as a pharmacophore in medicinal chemistry. Pyridine derivatives have been successfully incorporated into a wide range of drugs, including antihistamines, antivirals, and anticancer agents. The 4-position substitution pattern is particularly interesting because it allows for optimal interaction with biological targets while maintaining chemical stability. This has led to increased interest in developing new pyridine-based compounds for therapeutic applications.

The cyclopropyl group in this molecule adds an additional layer of complexity and potential functionality. Cyclopropane derivatives are known for their unique electronic properties and their ability to induce conformational constraints in bioactive molecules. These constraints can enhance binding affinity by optimizing the orientation of key functional groups relative to biological targets. Furthermore, cyclopropane rings can undergo ring-opening reactions under certain conditions, providing a means for generating more diverse chemical scaffolds.

Recent advances in computational chemistry have also contributed to the study of 1-1-(pyridin-4-yl)cyclopropylethan-1-ol. Molecular modeling techniques have allowed researchers to predict the binding modes of this compound with various biological targets with high accuracy. These predictions have guided experimental efforts and have helped to identify key structural features that contribute to its biological activity. Such computational approaches are becoming increasingly important in drug discovery pipelines as they can significantly reduce the time and cost associated with experimental screening.

The potential applications of 1-1-(pyridin-4-yl)cyclopropylethan-1-ol extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals. For example, derivatives of this compound could be developed as novel pesticides or herbicides that target specific enzymes or receptors in plants or pests. Additionally, its chemical stability suggests that it may find applications in material science or as an intermediate in industrial processes.

In conclusion, 1 - 1 - ( py rid ine - 4 - yl ) c yclo prop yle than - 1 - ol ( CAS No . 1515847 - 56 - 9 ) is a com pound with significant potential i n pharma ceutical chemistry and beyond . Its unique structural features , i ncludi ng a cyc lo prop yl group and a py rid ine substituent , make i t an i nter esti ng candi date for fur ther bi ological eval uati on . Advanci ng synt hetic method s , comput ati onal chemi stry , and bi ological assays are all contributi ng to our und erstandi ng of thi s compoun d ' s pot enti al appl icati ons . As research continues , it is likely that new insights into the pharmacological properties of 1 - 1 - ( py rid ine - 4 - yl ) c yclo prop yle than - 1 - ol will emerge , further solidifying its importance i n the field . p >